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Compound of Interest

Compound Name:
1,3-Dimethyl-1H-pyrazole-5-

carbonitrile

Cat. No.: B1349356 Get Quote

Technical Guide: 1,3-Dimethyl-1H-pyrazole-5-
carbonitrile
For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Dimethyl-1H-pyrazole-5-carbonitrile is a heterocyclic organic compound with the

molecular formula C₆H₇N₃.[1] It features a pyrazole ring, a five-membered aromatic heterocycle

with two adjacent nitrogen atoms, substituted with two methyl groups at positions 1 and 3, and

a nitrile group at position 5.[1] This compound serves as a versatile building block in medicinal

chemistry and materials science. Its unique electronic and structural features make it a subject

of interest for the development of novel therapeutic agents and functional materials. This guide

provides a comprehensive overview of its physical and chemical properties, available synthetic

routes, and potential biological activities.

Physical and Chemical Properties
The physical and chemical properties of 1,3-Dimethyl-1H-pyrazole-5-carbonitrile are

summarized below. It is important to note that while some experimental data is available,

certain properties are based on predicted values.

Table 1: Physical Properties of 1,3-Dimethyl-1H-pyrazole-5-carbonitrile
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Property Value Source

Molecular Formula C₆H₇N₃ [1]

Molecular Weight 121.14 g/mol [1]

Appearance Off-white crystalline solid [2]

Boiling Point 248.7 ± 20.0 °C (Predicted) [2]

Density 1.09 ± 0.1 g/cm³ (Predicted) [2]

Storage Temperature -20°C [2]

Table 2: Chemical and Spectroscopic Identifiers

Identifier Value Source

IUPAC Name
1,3-dimethyl-1H-pyrazole-5-

carbonitrile
[1]

CAS Number 306936-77-6 [1]

SMILES CC1=CC(=NN1C)C#N [1]

InChI
InChI=1S/C6H7N3/c1-5-3-6(4-

7)9(2)8-5/h3H,1-2H3
[1]

Reactivity and Chemical Behavior
The pyrazole ring in 1,3-Dimethyl-1H-pyrazole-5-carbonitrile is aromatic, and its reactivity is

influenced by the electron-donating methyl groups and the electron-withdrawing nitrile group.

The C-4 position of the pyrazole ring is the most electron-rich and, therefore, the most

susceptible to electrophilic attack.[1]

Key reactions include:

Oxidation: The pyrazole ring can be oxidized under specific conditions.

Reduction: The nitrile group can be reduced to an amine or other functional groups.
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Nucleophilic Substitution: The nitrile group can undergo nucleophilic substitution reactions.

Synthesis Protocols
While detailed, step-by-step experimental protocols for the synthesis of 1,3-Dimethyl-1H-
pyrazole-5-carbonitrile are not readily available in the public domain, a general synthetic

approach has been described.

A common method involves the dehydration of the corresponding aldoxime. The precursor, 1,3-

dimethyl-1H-pyrazole-5-carbaldehyde, can be synthesized through various methods, including

the Vilsmeier-Haack reaction on 1,3-dimethylpyrazolone.

Below is a generalized workflow for a potential synthesis route.

Synthesis of Precursor

Formation of Aldoxime

Dehydration to Nitrile

1,3-Dimethylpyrazolone

1,3-Dimethyl-1H-pyrazole-5-carbaldehyde

Vilsmeier-Haack
Reaction

Vilsmeier-Haack Reagent (POCl3, DMF)

1,3-Dimethyl-1H-pyrazole-5-carbaldoxime

Condensation

Hydroxylamine Hydrochloride

1,3-Dimethyl-1H-pyrazole-5-carbonitrile

Dehydration

Dehydrating Agent (e.g., Acetic Anhydride)
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A generalized synthetic workflow for 1,3-Dimethyl-1H-pyrazole-5-carbonitrile.

Biological Activity and Potential Applications
Derivatives of pyrazole are known to exhibit a wide range of biological activities, and 1,3-
Dimethyl-1H-pyrazole-5-carbonitrile is also under investigation for its potential therapeutic

applications.

Antimicrobial and Anticancer Properties: Preliminary studies suggest that this compound

may possess antimicrobial and anticancer properties, though the specific mechanisms of

action are still under investigation.

Drug Development Intermediate: Due to its reactive functional groups and heterocyclic core,

it serves as a valuable intermediate in the synthesis of more complex pharmaceutical

compounds.

Currently, there is no specific information available in the public domain regarding the signaling

pathways directly modulated by 1,3-Dimethyl-1H-pyrazole-5-carbonitrile. Research in this

area is ongoing.

The potential biological activities of pyrazole derivatives can be broadly categorized as shown

in the diagram below.
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Potential Biological Activities

Pyrazole Core
(e.g., 1,3-Dimethyl-1H-pyrazole-5-carbonitrile)

Antimicrobial

Anticancer

Anti-inflammatory

Analgesic
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Potential biological activities of pyrazole-based compounds.

Safety and Handling
1,3-Dimethyl-1H-pyrazole-5-carbonitrile is predicted to be toxic if swallowed, in contact with

skin, or if inhaled.[2] Standard laboratory safety protocols should be strictly followed when

handling this compound. This includes the use of personal protective equipment (PPE) such as

gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume

hood.

Conclusion
1,3-Dimethyl-1H-pyrazole-5-carbonitrile is a promising heterocyclic compound with potential

applications in medicinal chemistry and drug development. While comprehensive experimental

data on its physical properties and biological mechanisms are still being gathered, its structural

features and preliminary activity screenings suggest it is a valuable scaffold for further

investigation. Future research should focus on elucidating its precise biological targets and

signaling pathways to fully realize its therapeutic potential.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1349356?utm_src=pdf-body-img
https://www.benchchem.com/product/b1349356?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5507135.htm?N=United%20States
https://www.benchchem.com/product/b1349356?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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